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methoxybenzenesulfonamide

Cat. No. 8583330

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound primarily recognized as a
process impurity of Tamsulosin, an alpha-1 adrenergic receptor antagonist used in the
treatment of benign prostatic hyperplasia.[1][2][3] Designated as "Tamsulosin EP Impurity E,"
this compound is crucial for analytical method development, quality control, and impurity
profiling in the manufacturing of Tamsulosin.[4][5] Its presence and control are important for
ensuring the safety and efficacy of the final drug product.

Chemical and Physical Properties

A summary of the key physicochemical properties of 5-Formyl-2-
methoxybenzenesulfonamide is presented in the table below. This data is essential for its
identification, characterization, and handling in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b583330?utm_src=pdf-interest
https://www.benchchem.com/product/b583330?utm_src=pdf-body
https://patents.google.com/patent/CN111170900A/en
https://www.bocsci.com/im-tamsulosin-and-impurities-list-196.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB12675764_EN.htm
https://www.synzeal.com/en/tamsulosin-ep-impurity-e
https://veeprho.com/impurities/tamsulosin-ep-impurity-e/
https://www.benchchem.com/product/b583330?utm_src=pdf-body
https://www.benchchem.com/product/b583330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 105764-07-6 [1]12]
Molecular Formula CsHoNO4S [1]
Molecular Weight 215.23 g/mol [1]
Appearance White to pale-yellow solid [6]

Melting Point >155°C (decomposes) [1][2]
Boiling Point 458.51+55.0 °C (Predicted) [1]

SMILES COclccc(C=0)cclS(=0)(=0O)N  [3]

INChl=1S/C8HI9NOA4S/c1-13-7-
nChi 3-2-6(5-10)4- 3]

8(7)14(9,11)12/h2-5H,1H3,
(H2,9,11,12)

Synthesis and Formulation

While specific, detailed experimental protocols for the synthesis of 5-Formyl-2-

methoxybenzenesulfonamide are not extensively published in peer-reviewed journals, its

formation as a Tamsulosin impurity suggests it arises as a byproduct or intermediate in the

Tamsulosin synthesis pathway. Patent literature outlines general synthetic routes for

Tamsulosin and related sulfonamides, from which a plausible synthesis for this compound can

be derived.[7][8]

A representative synthetic approach could involve the formylation of 2-

methoxybenzenesulfonamide. The diagram below illustrates a potential logical workflow for its

preparation, though specific reagents and conditions would require laboratory optimization.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://patents.google.com/patent/CN111170900A/en
https://www.bocsci.com/im-tamsulosin-and-impurities-list-196.html
https://patents.google.com/patent/CN111170900A/en
https://patents.google.com/patent/CN111170900A/en
https://veeprho.com/product-category/tamsulosin-impurities/
https://patents.google.com/patent/CN111170900A/en
https://www.bocsci.com/im-tamsulosin-and-impurities-list-196.html
https://patents.google.com/patent/CN111170900A/en
https://www.chemicalbook.com/ProductChemicalPropertiesCB12675764_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB12675764_EN.htm
https://www.benchchem.com/product/b583330?utm_src=pdf-body
https://www.benchchem.com/product/b583330?utm_src=pdf-body
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20110316/patents/EP1704140NWB1/document.html
https://patents.google.com/patent/WO2005075415A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxybenzenesulfonamide

'

Formylation Reaction
(e.g., Vilsmeier-Haack or Duff reaction)

5-Formyl-2-methoxybenzenesu@

i

Purification
(e.g., Crystallization, Chromatography)

@:ormyl-2-methoxybenzenesuIf@

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Role as a Pharmaceutical Impurity

The primary relevance of 5-Formyl-2-methoxybenzenesulfonamide is its status as an
impurity in the active pharmaceutical ingredient (API) Tamsulosin.[3][9] Regulatory bodies
require strict control over impurities in pharmaceutical products. Therefore, the synthesis and
isolation of this compound are necessary to develop analytical standards for its detection and
quantification in Tamsulosin batches.[4]

The relationship between 5-Formyl-2-methoxybenzenesulfonamide and Tamsulosin is
depicted in the following diagram, illustrating its position as an impurity relative to the final drug
product.
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Tamsulosin Synthesis & Manufacturing
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Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide to Tamsulosin API.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity or the
involvement of 5-Formyl-2-methoxybenzenesulfonamide in any signaling pathways. Its
significance is primarily in the context of pharmaceutical analysis and quality control rather than
as a biologically active agent itself. Research on the biological effects of Tamsulosin impurities
is generally focused on ensuring they do not contribute to adverse effects of the drug product.

Analytical Methodologies

As a known impurity, 5-Formyl-2-methoxybenzenesulfonamide is used as a reference
standard in the development and validation of analytical methods to assess the purity of
Tamsulosin.[4][5] High-performance liquid chromatography (HPLC) is a common technique
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employed for the separation and quantification of Tamsulosin and its related substances,
including Impurity E.[10] The development of such methods is a critical component of the
overall drug development and manufacturing process.[11][12][13]

A typical workflow for the analytical method development and validation for impurity profiling is
outlined below.
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Caption: Workflow for analytical method development using 5-Formyl-2-
methoxybenzenesulfonamide.

Conclusion

5-Formyl-2-methoxybenzenesulfonamide is a critical compound for the pharmaceutical
industry, particularly in the context of Tamsulosin manufacturing. While it is not known to have
direct therapeutic applications, its role as a process impurity underscores the importance of
robust analytical chemistry in ensuring the quality and safety of medicines. Further research
into the synthesis and characterization of such impurities is essential for advancing drug
development and manufacturing processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

